Cas no 169036-51-5 (1-(3,4-Dichlorophenyl)-1H-pyrrole)

• Product Name: 1-(3,4-Dichlorophenyl)-1H-pyrrole
• CAS No: 169036-51-5
• MF: C₁₀H₇Cl₂N
• MW: 212.075280427933
• MDL: MFCD01960198
• CID: 3056262
• PubChem ID: 4715270
• Update Time: 2025-05-25

1-(3,4-Dichlorophenyl)-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-Dichloro-phenyl)-1H-pyrrole
• 1-(3,4-dichlorophenyl)-1H-pyrrole
• E89617
• AKOS000285878
• STK895598
• 1-(3,4-dichlorophenyl)pyrrole
• MFCD01960198
• BBL022389
• CS-0192164
• 169036-51-5
• 1-(3,4-Dichlorophenyl)-1H-pyrrole

• MDL： MFCD01960198
• Inchi： 1S/C10H7Cl2N/c11-9-4-3-8(7-10(9)12)13-5-1-2-6-13/h1-7H
• InChI Key： XHHDJQFPLRCAJU-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)N1C=CC=C1)Cl

Computed Properties

• Exact Mass: 210.9955546Da
• Monoisotopic Mass: 210.9955546Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 4.9Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 306.0±32.0 °C at 760 mmHg
• Flash Point: 138.9±25.1 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-(3,4-Dichlorophenyl)-1H-pyrrole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(3,4-Dichlorophenyl)-1H-pyrrole

Introduction to 1-(3,4-Dichlorophenyl)-1H-pyrrole (CAS No. 169036-51-5)

The compound 1-(3,4-Dichlorophenyl)-1H-pyrrole, with the CAS registry number 169036-51-5, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of pyrrole derivatives, which are aromatic heterocycles with a five-membered ring containing one nitrogen atom. The presence of the dichlorophenyl group at positions 3 and 4 of the pyrrole ring introduces unique electronic and steric properties, making it a valuable compound for various applications.

Pyrrole derivatives have long been studied for their versatile reactivity and potential in synthesizing advanced materials. The dichlorophenyl substituent in 1-(3,4-Dichlorophenyl)-1H-pyrrole enhances its stability and reactivity, making it a promising candidate for use in organic electronics, drug discovery, and catalysis. Recent studies have explored its role in the synthesis of conducting polymers and as a building block for more complex molecular architectures.

One of the most intriguing aspects of this compound is its ability to participate in [4+2] cycloaddition reactions, such as the Diels-Alder reaction. This reactivity has been leveraged in the development of novel materials with tailored electronic properties. For instance, researchers have utilized 1-(3,4-Dichlorophenyl)-1H-pyrrole to synthesize π-conjugated systems that exhibit enhanced charge transport properties. These systems hold potential for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices.

The synthesis of 1-(3,4-Dichlorophenyl)-1H-pyrrole typically involves a combination of nucleophilic aromatic substitution and cyclization reactions. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its preparation. For example, the use of transition metal catalysts has significantly improved the yield and purity of this compound, making it more accessible for large-scale applications.

In terms of biological applications, pyrrole derivatives like 1-(3,4-Dichlorophenyl)-1H-pyrrole have shown promise as potential drug candidates. Their ability to interact with biological targets such as enzymes and receptors makes them valuable leads in medicinal chemistry. Ongoing research is focused on optimizing their pharmacokinetic properties to enhance their efficacy and reduce toxicity.

Moreover, the environmental impact of synthesizing and using such compounds has become a critical area of study. Researchers are exploring green chemistry approaches to minimize waste and energy consumption during the production of 1-(3,4-Dichlorophenyl)-1H-pyrrole. These efforts align with global sustainability goals and highlight the importance of responsible chemical manufacturing.

In conclusion, 1-(3,4-Dichlorophenyl)-1H-pyrrole (CAS No. 169036-51-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application development, position it as a key player in future innovations in materials science and medicine.